Cas no 1805402-13-4 (4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid)

4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid is a fluorinated pyridine derivative with a bromo-substituted aromatic ring and an acetic acid functional group. Its unique structure, featuring both difluoromethyl and fluorine substituents, enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogens increases its utility in cross-coupling reactions, while the acetic acid moiety allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules due to its ability to modulate electronic and steric properties. High purity and stability under standard conditions make it a reliable choice for research and industrial applications.

4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid structure

1805402-13-4 structure

Product Name:4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid

CAS No:1805402-13-4

MF:C₈H₅BrF₃NO₂

MW:284.030011892319

CID:4861507

Update Time:2025-10-24

4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid
- Inchi： 1S/C8H5BrF3NO2/c9-4-2-5(7(10)11)13-8(12)3(4)1-6(14)15/h2,7H,1H2,(H,14,15)
- InChI Key： SGHUIRSQBUHJOG-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=NC(=C1CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 2.1
Topological Polar Surface Area: 50.2

4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059646-1g	4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid	1805402-13-4	97%	1g	$1,504.90	2022-04-01

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Additional information on 4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid

Comprehensive Guide to 4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1805402-13-4): Properties, Applications, and Market Insights

4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1805402-13-4) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substitutions, serves as a versatile building block in the synthesis of bioactive molecules. Its molecular structure, combining bromine and acetic acid functionalities, enables diverse chemical modifications, making it invaluable for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid. Researchers frequently search for "fluoropyridine derivatives in drug design" or "difluoromethyl group applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Its CAS No. 1805402-13-4 is often queried in scientific databases, highlighting its niche yet critical role in optimizing pharmacokinetic properties like metabolic stability and membrane permeability.

From a synthetic perspective, 4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid exhibits remarkable reactivity due to its electron-withdrawing groups. The bromo substituent facilitates cross-coupling reactions, while the acetic acid moiety allows for esterification or amidation. Such features align with trending topics like "green chemistry in heterocyclic synthesis" and "C-H functionalization strategies," addressing industry needs for sustainable methodologies. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a key consideration for buyers seeking "high-purity fluoropyridines."

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In conclusion, 4-Bromo-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1805402-13-4) exemplifies innovation in fluorinated chemistry. Its multifaceted applications—from small-molecule drugs to advanced materials—cater to evolving scientific and industrial demands. By integrating SEO-driven terms such as "buy fluoropyridine acetic acid" and "custom fluorination services," this guide aims to bridge knowledge gaps while adhering to compliance standards, ensuring value for researchers and procurement specialists alike.